Cas no 1187055-62-4 (tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate)
tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- cis-3-(Boc-amino)-5-(trifluormethyl)piperidine
- tert-Butyl (5-(trifluoromethyl)piperidin-3-yl)carbamate
- tert-Butyl ((3S,5S)-5-(trifluoromethyl)piperidin-3-yl)carbamate
- tert-butyl N-[(3R,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
- tert-Butyl ((3R,5R)-5-(trifluoromethyl)piperidin-3-yl)carbamate
- AK172284
- TERT-BUTYL N-[(3R,5R)-5-(TRIFLUOROMETHYL)PIPERIDIN-3-YL]CARBAMATE
- tert-butyl N-[5-(trifluoromethyl)piperidin-3-yl]carbamate
- CUNVTZVWJLBPQS-UHFFFAOYSA-N
- SB21308
- 3-(Boc-amino)-
- tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate
- P17420
- tert-Butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate
- 1523530-57-5
- t-Butyl N-[(3R,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
- SCHEMBL2839781
- 1187055-62-4
- MFCD23105832
- AKOS025290152
- YKC53057
- TERT-BUTYL ((3R,5S)-5-(TRIFLUOROMETHYL)PIPERIDIN-3-YL)CARBAMATE
- tert-butylN-[(3R,5S)-5-(trifluoromethyl)piperidin-3-yl]carbamate
- AS-34505
- PB35452
- (3R,5S)-3-(Boc-amino)-5-(trifluoromethyl)piperidine
- CS-0058553
- (3R,5S)-3-(Boc-amino)-5-(trifluoromethyl)piperidine ee
- MFCD22415260
- tert-butyl N-[(3R,5S)-5-(trifluoromethyl)piperidin-3-
- cis-3-Boc-Amno-5-(Trifluormethyl)piperidine
- CUNVTZVWJLBPQS-JGVFFNPUSA-N
-
- MDL: MFCD22415260
- Inchi: 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8+/m0/s1
- InChI Key: CUNVTZVWJLBPQS-JGVFFNPUSA-N
- SMILES: FC([C@@H]1CNC[C@@H](C1)NC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 268.13986234g/mol
- Monoisotopic Mass: 268.13986234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 2.1
tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A293625-100mg |
cis-3-(Boc-amino)-5-(trifluormethyl)piperidine |
1187055-62-4 | 97% | 100mg |
$139.0 | 2024-04-25 | |
| Ambeed | A293625-1g |
cis-3-(Boc-amino)-5-(trifluormethyl)piperidine |
1187055-62-4 | 97% | 1g |
$551.0 | 2024-04-25 | |
| Ambeed | A293625-250mg |
cis-3-(Boc-amino)-5-(trifluormethyl)piperidine |
1187055-62-4 | 97% | 250mg |
$184.0 | 2024-04-25 | |
| Chemenu | CM105934-1g |
tert-butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate |
1187055-62-4 | 97% | 1g |
$440 | 2021-08-06 | |
| Chemenu | CM105934-5g |
tert-butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate |
1187055-62-4 | 97% | 5g |
$1320 | 2021-08-06 | |
| Chemenu | CM105934-250mg |
tert-butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate |
1187055-62-4 | 97% | 250mg |
$85 | 2022-06-14 | |
| Chemenu | CM105934-1g |
tert-butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate |
1187055-62-4 | 97% | 1g |
$254 | 2022-06-14 | |
| abcr | AB464926-250 mg |
tert-Butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate, 95%; . |
1187055-62-4 | 95% | 250MG |
€264.00 | 2023-07-18 | |
| abcr | AB464926-1 g |
tert-Butyl N-[cis-5-(trifluoromethyl)piperidin-3-yl]carbamate, 95%; . |
1187055-62-4 | 95% | 1g |
€702.60 | 2023-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B893978-1g |
cis-3-(Boc-amino)-5-(trifluormethyl)piperidine |
1187055-62-4 | 97% | 1g |
2,352.24 | 2021-05-17 |
tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate
Comprehensive Overview of tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate (CAS No. 1187055-62-4)
tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate (CAS No. 1187055-62-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. The presence of a trifluoromethyl group and a tert-butyl carbamate moiety enhances its utility in drug discovery, particularly in modulating pharmacokinetic properties such as metabolic stability and membrane permeability.
In recent years, the demand for fluorinated compounds like tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate has surged due to their unique electronic and steric effects. Researchers are increasingly focusing on trifluoromethylated piperidines to design novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The compound’s CAS No. 1187055-62-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.
The synthesis of tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate involves multi-step organic transformations, including asymmetric hydrogenation and protecting group strategies. Its cis-configuration is critical for achieving high stereoselectivity in downstream applications. This compound is often employed as a building block for protease inhibitors and kinase modulators, aligning with the growing interest in precision medicine and targeted therapies.
From an industrial perspective, CAS No. 1187055-62-4 is manufactured under stringent quality control to meet the standards of Good Manufacturing Practice (GMP). Its stability under various pH conditions makes it suitable for formulation studies, addressing the pharmaceutical industry’s need for robust drug candidates. Additionally, the compound’s lipophilicity and hydrogen-bonding capacity are often optimized to enhance bioavailability, a key focus area in drug development pipelines.
Environmental and regulatory considerations for tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate are also noteworthy. The compound’s ecological impact is minimized through advanced waste management protocols, reflecting the industry’s shift toward green chemistry. Researchers frequently investigate its degradation pathways to ensure compliance with global REACH and FDA guidelines.
In summary, tert-butyl N-[cis-5-(trifluoromethyl)-3-piperidyl]carbamate (CAS No. 1187055-62-4) represents a versatile and high-value intermediate in pharmaceutical synthesis. Its structural features and applications resonate with current trends in drug discovery, fluorine chemistry, and sustainable manufacturing, making it a subject of ongoing scientific and commercial interest.
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